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Compound of Interest

Compound Name: 3-(Dimethylamino)propanamide

CAS No.: 20101-88-6

Cat. No.: B3188213

Get Quote

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of 3-
(Dimethylamino)propanamide. This guide is designed for researchers, scientists, and drug

development professionals to provide in-depth, field-proven insights into this important

synthesis. We will move beyond simple protocols to explain the causality behind experimental

choices, ensuring you have the knowledge to troubleshoot and optimize your reactions

effectively.

Frequently Asked Questions (FAQs)
Q1: What is the primary reaction mechanism for synthesizing 3-
(Dimethylamino)propanamide?

A1: The most direct and common method for synthesizing 3-(Dimethylamino)propanamide is

through an aza-Michael addition (also known as a conjugate addition). In this reaction,

dimethylamine, acting as a nucleophile, attacks the β-carbon of the α,β-unsaturated carbonyl
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system of acrylamide.[1][2] The inherent basicity of dimethylamine is typically sufficient to

catalyze the reaction, although reaction conditions can be optimized for rate and purity.[3]

Reaction Mechanism: Aza-Michael Addition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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